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Executive Summary

des-GIn14-Ghrelin is a biologically active splice variant of the peptide hormone Ghrelin.[1][2]
[3][4][5] Predominantly identified in the rat stomach, it functions as a second endogenous
ligand for the Growth Hormone Secretagogue Receptor 1a (GHS-R1a).[2][6] Structurally, it is a
27-amino acid peptide resulting from the deletion of Glutamine at position 14 of the full-length
28-amino acid Ghrelin sequence. Like its parent molecule, its biological activity is strictly
dependent on the n-octanoylation of the Serine-3 residue.[1][2][4]

This guide provides a rigorous analysis of the physicochemical properties (Molecular Weight
and Isoelectric Point) of des-Gln14-Ghrelin, establishing a framework for its identification,
handling, and analytical characterization in drug development workflows.

Part 1: Molecular Identity & Sequence Analysis[6][7]

The nomenclature "des-GIn14" refers to the deletion event relative to the canonical 28-amino
acid rat Ghrelin sequence. It is critical to distinguish between the Rat and Human contexts,
although the "des-GIn14" terminology is most frequently applied to the rat variant in commercial
and research literature.[7]
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Sequence Alighment (Rat)

The deletion of Glutamine (Q) at position 14 alters the peptide backbone length but preserves
the critical N-terminal active core.[6][7]

« Parent Rat Ghrelin (28 AA): GSS(Oct)FLSPEHQKAQQRKESKKPPAKLQPR[6][7]

« des-GIn14-Ghrelin (Rat, 27 AA): GSS(Oct)FLSPEHQKAQ-RKESKKPPAKLQPR[6][7]

Structural Modifications

» Acylation (Critical): Serine at position 3 is esterified with n-octanoic acid (caprylic acid).[6][7]
This modification adds a hydrophobic moiety essential for binding the hydrophobic pocket of
GHS-R1a.

e Sequence Composition:
o Hydrophobic Core: Phe4, Leu5, Octanoyl-Ser3.

o Basic Domain: High density of Lysine (K) and Arginine (R) residues in the C-terminal
region, driving the high isoelectric point.[6][7]

Part 2: Physicochemical Properties[6]

Accurate molecular weight (MW) and isoelectric point (pl) data are prerequisites for mass
spectrometry (MS) validation and ion-exchange chromatography method development.[6]

Molecular Weight (MW)

The molecular weight must account for the octanoyl modification (+126.11 Da mass shift
relative to unmodified Serine).[6][7]
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Parameter Value Notes

Chemical Formula C142H237N43040 Includes n-octanoyl group
Monoisotopic Mass 3184.78 Da Calculated for C12 isotope
Average Molecular Weight 3186.7 Da Used for standard preparation

"Des-acyl des-GIn14-Ghrelin®

Unacylated MW ~3060.6 Da _
(Inactive)

Scientist's Note: When analyzing by ESI-MS, the multi-charged ions are dominant due to the
high number of basic residues. Expect

and
as major species.[6][7]

Isoelectric Point (pl)

The pl of des-GIn14-Ghrelin is significantly basic.[6] This dictates that the peptide will be
positively charged at physiological pH (7.[6]4) and under standard acidic HPLC conditions.

e Theoretical pl:10.56 (Calculated via Bjellqvist model)[6]
e Net Charge at pH 7.0: +5.9[6][7]

o Implication: The peptide binds strongly to Cation Exchange (CEX) columns and requires high
salt or high pH for elution.[6][7]

Charge Distribution Table
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lonizable Group Count pKa (Approx) Charge at pH 7.0
N-terminus 1 9.6 +1

Lysine (K) 5 10.5 +5

Arginine (R) 2 12.5 +2

Histidine (H) 1 6.0 +0.1

Glutamic Acid (E) 2 4.2 -2

C-terminus 1 2.2 -1

NET CHARGE ~+6

Part 3: Analytical Methodologies & Workflows
Workflow Visualization

The following diagram illustrates the logical flow for characterizing des-GIn14-Ghrelin,
distinguishing it from full-length Ghrelin and its des-acyl degradation product.
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Click to download full resolution via product page

Caption: Analytical workflow for separating des-Gln14-Ghrelin from related impurities using
RP-HPLC and Mass Spectrometry.

Experimental Protocol: RP-HPLC
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Objective: Separation of acylated des-Gln14-Ghrelin from des-acyl forms and full-length
Ghrelin.

Column: C18 Reverse Phase (e.g., TSK ODS SIL 120A or equivalent), 4.6 x 150 mm, 5 um
particle size.[6][7]

» Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.[6][7]

e Mobile Phase B: 0.1% TFA in Acetonitrile (ACN).

o Gradient: Linear gradient from 10% B to 60% B over 40 minutes.

» Flow Rate: 1.0 mL/min.

o Temperature: 40°C (improves peak shape for hydrophobic peptides).

e Detection: UV at 214 nm (peptide bond) and 280 nm (Phe/Tyr/Trp - note Ghrelin lacks
Tyr/Trp, so 214 nm is primary).[6][7]

Validation Check: The acylated form (des-Gln14-Ghrelin) is more hydrophobic than the des-
acyl form. Expect the des-acyl peak to elute significantly earlier (lower %B) than the active
acylated peak.[6][7]

Part 4: Stability & Solubility
Solubility Profile

Due to its high pl (10.[6]56) and net positive charge, des-Gln14-Ghrelin is highly soluble in
aqueous acidic buffers.

 Recommended Solvent: 0.1% Acetic Acid or water.[7]

e Avoid: Neutral phosphate buffers (pH 7-8) for stock preparation, as solubility decreases near
the pl, and base-catalyzed de-acylation (hydrolysis of the octanoyl ester) accelerates.[6]

Stability (The Ester Bond Issue)

The octanoyl ester bond at Ser3 is labile.[6]
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« Instability: Susceptible to hydrolysis by plasma esterases (e.g., butyrylcholinesterase) and
spontaneous hydrolysis at alkaline pH.[6]

e Handling Protocol:
o Lyophilized powder should be stored at -20°C or -80°C with desiccant.

o Blood samples must be treated immediately with protease inhibitors (e.g., AEBSF) and
acidified (HCI) to prevent conversion to des-acyl ghrelin.[6][7]

Part 5: Biological Context & Signaling[6][7]

des-GIn14-Ghrelin is not a degradation product but a distinct transcript arising from alternative
splicing of the Ghrelin gene (CAG codon usage at the intron boundary).
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Caption: Biogenesis pathway showing alternative splicing and common acylation by GOAT
(Ghrelin O-Acyltransferase) required for receptor activation.[6]

Functional Equivalence
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Despite the deletion, des-GIn14-Ghrelin exhibits equipotent bioactivity to full-length Ghrelin.[1]
[31[7]

e Receptor: GHS-R1a.[7]
e EC50: ~2.4 nM (Calcium mobilization assay in CHO-GHSRG62 cells).[6][8]

e Physiological Role: Stimulates Growth Hormone (GH) release and orexigenic (appetite-
stimulating) behavior.[6][7]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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